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Compound of Interest

Compound Name: 4-Benzylmorpholine-2-carbonitrile

Cat. No.: B143773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and potential biological applications of 4-Benzylmorpholine-2-carbonitrile. The

information is intended for researchers and professionals involved in medicinal chemistry,

pharmacology, and drug development.

Chemical Structure and Properties
4-Benzylmorpholine-2-carbonitrile is a synthetic organic compound featuring a morpholine

ring substituted with a benzyl group at the 4-position and a nitrile group at the 2-position. The

presence of the morpholine moiety, a common scaffold in medicinal chemistry, suggests its

potential for biological activity.
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Identifier Value

CAS Number 126645-52-1[1]

Molecular Formula C₁₂H₁₄N₂O[1]

Molecular Weight 202.25 g/mol [1]

SMILES N#CC1CN(CCO1)Cc2ccccc2[2]

InChI Key NAWYNSSXFPEQKE-UHFFFAOYSA-N[3]

Physicochemical Properties

Published experimental data for the physicochemical properties of 4-Benzylmorpholine-2-
carbonitrile are limited. The following table summarizes predicted and available data.

Property Value Source

Appearance White to off-white solid [1]

Boiling Point 343.1°C [4]

Density 1.14 g/cm³ [4]

pKa 4.89 ± 0.10 (Predicted) [1]

Spectroscopic Data

Experimental spectroscopic data for 4-Benzylmorpholine-2-carbonitrile are not readily

available in the public domain. However, predicted NMR data can be used for preliminary

characterization.

Predicted ¹H NMR Predicted ¹³C NMR

Chemical shifts for protons on the benzyl group

and morpholine ring are expected.

Chemical shifts for the carbon atoms of the

benzyl group, morpholine ring, and the nitrile

group are anticipated.
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Synthesis and Purification
Several synthetic routes to 4-Benzylmorpholine-2-carbonitrile have been described. Below

are detailed protocols for two common methods.

Synthesis Workflow Diagram

General Synthesis Workflow for 4-Benzylmorpholine-2-carbonitrile

Method 1: From Aldehyde Method 2: From Alcohol

4-Benzylmorpholine-2-carbaldehyde

Anhydrous Formic Acid,
Hydroxylamine Hydrochloride

Reflux (1 hr)

Cool, add saline,
filter, wash, dry

Silica Gel Column Chromatography

Morpholine-2-methanol

Benzyl Chloride,
Sodium Bicarbonate, Acetone

Stir at 0°C then RT

Aqueous workup,
extraction, acidification

4-Benzylmorpholine-2-carbonitrile
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Caption: Synthesis routes for 4-Benzylmorpholine-2-carbonitrile.

Experimental Protocols

Method 1: From 4-Benzylmorpholine-2-carbaldehyde[1]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-

benzylmorpholine-2-carbaldehyde, anhydrous formic acid, and hydroxylamine hydrochloride.

Reaction: Stir the mixture and heat to reflux for 1 hour.

Work-up: Cool the reaction mixture to room temperature. Add a saturated aqueous solution

of sodium chloride and stir thoroughly.

Isolation: Collect the resulting solid by filtration, wash the filter cake with water, and dry to

obtain the crude product.

Purification: Purify the crude solid by silica gel column chromatography to yield pure 4-
benzylmorpholine-2-carbonitrile.

Method 2: From Morpholine-2-methanol[1]

Preparation: Dissolve morpholine-2-methanol in a 10% aqueous solution of sodium

bicarbonate and cool the solution to 0-4°C in an ice bath.

Addition of Reagent: In a separate flask, dissolve benzyl chloride in acetone. Add this

solution dropwise to the cooled morpholine-2-methanol solution.

Reaction: After the addition is complete, continue stirring the mixture in the ice bath for 30

minutes, followed by stirring at room temperature for 2 hours. Monitor the reaction progress

by thin-layer chromatography.

Work-up: Once the reaction is complete, pour the mixture into water and extract twice with

diethyl ether. Cool the aqueous layer and adjust the pH to approximately 2 with concentrated

hydrochloric acid to precipitate a white solid.
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Isolation: Extract the aqueous layer three times with ethyl acetate. Combine the organic

extracts and dry over anhydrous magnesium sulfate.

Purification: Remove the solvent by vacuum distillation and precipitate the product with

petroleum ether to obtain 4-benzylmorpholine-2-carbonitrile.

Biological Activity and Mechanism of Action
Derivatives of benzyl morpholine have been identified as potent inhibitors of both

norepinephrine and serotonin reuptake.[5] This dual-reuptake inhibition is a well-established

mechanism for the treatment of depression and anxiety disorders.

Proposed Mechanism of Action

4-Benzylmorpholine-2-carbonitrile is proposed to act at the synaptic cleft by blocking the

norepinephrine transporter (NET) and the serotonin transporter (SERT). This inhibition leads to

an increased concentration of these neurotransmitters in the synapse, thereby enhancing

neurotransmission.

Mechanism of Action Diagram
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Proposed Mechanism of 4-Benzylmorpholine-2-carbonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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